Cas no 1291862-27-5 (4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
• CAS No: 1291862-27-5
• MF: C₂₂H₁₃FN₄O₂
• MW: 384.3626
• CID: 5344491
• Update Time: 2025-05-21

4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one
• 1(2H)-Phthalazinone, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-
• 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one
• 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-2-phenylphthalazin-1(2H)-one
• 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
• STL096775

• Inchi： 1S/C22H13FN4O2/c23-15-12-10-14(11-13-15)20-24-21(29-26-20)19-17-8-4-5-9-18(17)22(28)27(25-19)16-6-2-1-3-7-16/h1-13H
• InChI Key： YLBHQRNPUUIYEH-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1=NOC(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C([H])=C([H])C=3[H])N=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 630
• XLogP3: 4.7
• Topological Polar Surface Area: 71.6

Additional information on 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one

Introduction to 4-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one (CAS No. 1291862-27-5)

4-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one, with the CAS number 1291862-27-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a phthalazinone core and a substituted oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The phthalazinone scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl substituent further enhances the compound's pharmacological profile by modulating its interactions with biological targets. The fluorine atom in the 4-position of the phenyl ring introduces additional electronic and steric effects, which can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one as a potent inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against protein kinases involved in cancer cell proliferation. The selective inhibition of these kinases could lead to novel therapeutic strategies for treating various types of cancer.

In addition to its anticancer properties, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one has shown promise in other therapeutic areas. Studies have reported its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes it a candidate for the development of new treatments for inflammatory diseases like arthritis and asthma.

The pharmacokinetic properties of 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. The compound's stability in physiological conditions and its ability to cross biological membranes are key factors that contribute to its bioavailability and therapeutic efficacy.

To further explore the therapeutic potential of 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate the compound's safety and efficacy. Results from these studies have been promising, with no significant toxic effects observed at therapeutic doses. However, more extensive clinical trials are needed to fully assess its safety and effectiveness in human subjects.

The development of new drugs often involves optimizing lead compounds through structural modifications to enhance their pharmacological properties. In this context, researchers have explored various derivatives of 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one. These efforts aim to improve its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups on the phthalazinone core or modifying the oxadiazole moiety can lead to compounds with enhanced biological activities.

In conclusion, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yy]-2-phe n yl - 1 , 2 - dihydrophthalazin - 1 - one (CAS No. 1 29 186 0 - 0 - 0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.